Cas no 185257-07-2 (Propanenitrile,2-[bis(cyanomethyl)amino]-)

• Product Name: Propanenitrile,2-[bis(cyanomethyl)amino]-
• CAS No: 185257-07-2
• MF: C₇H₈N₄
• MW: 148.16522026062
• CID: 114505
• PubChem ID: 12040391
• Update Time: 2025-04-18

Propanenitrile,2-[bis(cyanomethyl)amino]- Chemical and Physical Properties

Names and Identifiers

• Propanenitrile,2-[bis(cyanomethyl)amino]-
• Propanenitrile, 2-[bis(cyanomethyl)amino]- (9CI)
• 185257-07-2
• SCHEMBL16580145
• DTXSID501019562
• NS00001487
• Propanenitrile, 2-[bis(cyanomethyl)amino]-
• AKOS010963094
• 2-[Bis(cyanomethyl)amino]propanenitrile

• Inchi： 1S/C7H8N4/c1-7(6-10)11(4-2-8)5-3-9/h7H,4-5H2,1H3
• InChI Key： FIIUFZGDWANGEJ-UHFFFAOYSA-N
• SMILES： N(CC#N)(CC#N)C(C#N)C

Computed Properties

• Exact Mass: 148.07504
• Monoisotopic Mass: 148.074896272g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 74.6Ų

Experimental Properties

• PSA: 74.61